![molecular formula C17H12F3N3O2 B2669376 N-[(4-oxo-3H-phthalazin-1-yl)methyl]-4-(trifluoromethyl)benzamide CAS No. 933229-34-6](/img/structure/B2669376.png)
N-[(4-oxo-3H-phthalazin-1-yl)methyl]-4-(trifluoromethyl)benzamide
Overview
Description
“N-[(4-oxo-3H-phthalazin-1-yl)methyl]-4-(trifluoromethyl)benzamide” is a synthetic organic compound . It is related to the compound “(4-OXO-3H-PHTHALAZIN-1-YL)ACETIC ACID” which has a molecular formula of CHNO and an average mass of 204.182 Da .
Molecular Structure Analysis
The molecular structure of related compounds like “(4-OXO-3H-PHTHALAZIN-1-YL)ACETIC ACID” has been studied. It has a molecular formula of CHNO, an average mass of 204.182 Da, and a monoisotopic mass of 204.053497 Da .Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis and characterization of compounds with structural similarities or related chemical functionalities. For example, the synthesis of thiadiazolobenzamide and its metal complexes through reactions involving benzoyl isothiocyanate under specific conditions has been reported. These compounds were characterized by various spectroscopic methods, shedding light on their structural and chemical properties (Adhami et al., 2012). Additionally, the synthesis of 4-benzyl-2H-phthalazine derivatives and their biological screening against microbial activities highlights the chemical versatility and potential applications of phthalazine derivatives in medicinal chemistry (El-Wahab et al., 2011).
Biological Activities and Applications
Research into phthalazine derivatives has also explored their biological activities, particularly as potential antipsychotic agents. Studies have evaluated the antipsychotic profile of phthalimide and isoindolinone derivatives, exploring the effects of linking bridge modifications on their biological activity. These studies offer insights into the potential therapeutic applications of phthalazine derivatives in treating psychiatric disorders (Norman et al., 1996).
Antiviral and Antimicrobial Properties
Further research has identified benzamide-based 5-aminopyrazoles and their fused heterocycles as showing remarkable antiavian influenza virus activity. This innovative synthesis route opens new avenues for developing antiviral agents against threats like the H5N1 influenza virus, underscoring the pharmaceutical potential of phthalazine derivatives (Hebishy et al., 2020).
Mechanism of Action
Future Directions
The development of novel therapeutic agents with different mechanisms of action is a pressing need in the field of medicine . Compounds related to “N-[(4-oxo-3H-phthalazin-1-yl)methyl]-4-(trifluoromethyl)benzamide” have shown promising potential in cancer therapy , indicating potential future directions for research and development.
properties
IUPAC Name |
N-[(4-oxo-3H-phthalazin-1-yl)methyl]-4-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F3N3O2/c18-17(19,20)11-7-5-10(6-8-11)15(24)21-9-14-12-3-1-2-4-13(12)16(25)23-22-14/h1-8H,9H2,(H,21,24)(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACKFCEDKFGYLHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F3N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-oxo-3H-phthalazin-1-yl)methyl]-4-(trifluoromethyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3'-(4-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)-N-(p-tolyl)acetamide](/img/structure/B2669299.png)
![N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,4-dinitrobenzamide](/img/structure/B2669300.png)
![2-Methoxy-3-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidine-1-carbonyl]pyridine](/img/structure/B2669309.png)
![N-phenyl-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide](/img/structure/B2669312.png)
